Cas no 1806035-77-7 (2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806035-77-7
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4839662
• Update Time: 2025-06-27

2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O2/c1-5-3-7(16-9(10,11)12)14-6(4-13)8(5)15-2/h3H,4,13H2,1-2H3
• InChI Key： VJZONGAIRGSGPB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C(C(CN)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806035-77-7)

2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine, with the CAS number 1806035-77-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, which is substituted with an aminomethyl group, a methoxy group, a methyl group, and a trifluoromethoxy group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for drug discovery and development.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many biologically active molecules. The presence of the aminomethyl group on the pyridine ring provides opportunities for further functionalization and conjugation with other molecules, enhancing its potential as a scaffold for drug design. The methoxy and methyl groups contribute to the lipophilicity and electronic properties of the molecule, while the trifluoromethoxy group introduces additional steric and electronic effects, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

In the realm of medicinal chemistry, 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding underscores its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its enzymatic inhibition properties, 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine has also shown promise in modulating receptor activity. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are key targets for many drugs used to treat cardiovascular diseases, metabolic disorders, and psychiatric conditions. The ability to fine-tune receptor activity through structural modifications of this compound opens up new avenues for developing more selective and efficacious drugs.

The pharmacokinetic properties of 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine have also been extensively studied. Its lipophilic nature facilitates good membrane permeability, which is crucial for achieving sufficient bioavailability and distribution to target tissues. Additionally, the presence of the trifluoromethoxy group can enhance metabolic stability, reducing the likelihood of rapid degradation by liver enzymes. This improved metabolic stability can lead to longer half-lives and more sustained therapeutic effects.

In preclinical studies, 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine has demonstrated favorable safety profiles. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions. These findings support its potential for further clinical development.

The synthetic accessibility of 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include functional group introduction, protection/deprotection steps, and final coupling reactions to form the desired product. The availability of these synthetic pathways ensures that sufficient quantities of the compound can be produced for preclinical and clinical studies.

In conclusion, 2-(Aminomethyl)-3-methoxy-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1806035-77-7) is a promising organic compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities and favorable pharmacokinetic properties, making it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases.